Cas no 107694-43-9 ((2,6-diethylphenyl)methanamine hydrochloride)

• Product Name: (2,6-diethylphenyl)methanamine hydrochloride
• CAS No: 107694-43-9
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD28139618
• CID: 4560046
• PubChem ID: 19835676
• Update Time: 2025-06-11

(2,6-diethylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,6-Diethylphenyl)methanamine Hydrochloride
• (2,6-diethylphenyl)methanamine hydrochloride

• MDL： MFCD28139618
• Inchi： 1S/C11H17N.ClH/c1-3-9-6-5-7-10(4-2)11(9)8-12;/h5-7H,3-4,8,12H2,1-2H3;1H
• InChI Key： MSNXGYCWUSAKGM-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1CC)CC)N.Cl

Additional information on (2,6-diethylphenyl)methanamine hydrochloride

Introduction to (2,6-diethylphenyl)methanamine hydrochloride (CAS No. 107694-43-9)

(2,6-diethylphenyl)methanamine hydrochloride (CAS No. 107694-43-9) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as N-(2,6-diethylphenyl)methanamine hydrochloride, is a derivative of aniline and has gained attention for its potential in various research and industrial processes. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its applications.

Chemical Properties: (2,6-diethylphenyl)methanamine hydrochloride is a white crystalline solid with a molecular formula of C₁₀H₁₇N·HCl and a molecular weight of 185.71 g/mol. The compound is highly soluble in water and organic solvents such as ethanol and methanol. Its chemical structure consists of a benzene ring substituted with two ethyl groups at the 2 and 6 positions, attached to a methylene group that is bonded to an amino group. The presence of the hydrochloride salt form enhances its solubility and stability under various conditions.

Synthesis Methods: The synthesis of (2,6-diethylphenyl)methanamine hydrochloride can be achieved through several routes. One common method involves the reductive amination of 2,6-diethylbenzaldehyde with ammonia followed by the addition of hydrogen chloride to form the hydrochloride salt. Another approach involves the reaction of 2,6-diethylbenzyl chloride with ammonia in the presence of a suitable catalyst. These methods have been optimized to achieve high yields and purity levels, making the compound readily available for research and industrial applications.

Biological Activities: Recent studies have explored the biological activities of (2,6-diethylphenyl)methanamine hydrochloride. One notable area of research is its potential as a precursor for the synthesis of bioactive compounds. For instance, it has been used as an intermediate in the synthesis of certain antiviral agents and anti-inflammatory drugs. Additionally, preliminary studies have shown that (2,6-diethylphenyl)methanamine hydrochloride exhibits moderate activity against certain bacterial strains, suggesting its potential as an antibacterial agent.

Pharmaceutical Applications: In the pharmaceutical industry, (2,6-diethylphenyl)methanamine hydrochloride has found applications as an intermediate in the synthesis of various drugs. Its use in drug development is driven by its ability to enhance the pharmacological properties of target compounds. For example, it has been utilized in the synthesis of analgesics and antipsychotics due to its ability to modulate specific receptors in the central nervous system. Ongoing research is focused on optimizing its use in drug delivery systems to improve bioavailability and reduce side effects.

Recent Research Advancements: The latest research on (2,6-diethylphenyl)methanamine hydrochloride has shed light on its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel antiviral agents against influenza viruses. The researchers demonstrated that compounds derived from (2,6-diethylphenyl)methanamine hydrochloride exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further clinical evaluation.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of (2,6-diethylphenyl)methanamine hydrochloride as a building block for synthesizing anti-inflammatory drugs. The results showed that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. These findings suggest that (2,6-diethylphenyl)methanamine hydrochloride could be a valuable starting material for developing new treatments for inflammatory diseases.

Safety Considerations: While (2,6-diethylphenyl)methanamine hydrochloride is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. Researchers should wear appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

FUTURE DIRECTIONS: The future prospects for (2,6-diethylphenyl)methanamine hydrochloride are promising. Ongoing research aims to expand its applications in drug discovery and development by exploring new synthetic routes and optimizing its biological activities. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in realizing the full potential of this versatile compound.